Cas no 1196-22-1 (2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-)
1196-22-1 structure
Product Name:2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-
2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-
- (2-methyl-5-oxocyclopenten-1-yl) acetate
- 2-Acetoxy-1-methyl-cyclopent-1-en-3-on
- 2-acetoxy-3-methyl-2-cyclopenten-1-one
- 2-Acetoxy-3-methyl-cyclopent-2-en-1-on
- 2-Acetoxy-3-methyl-cyclopent-2-enon
- 2-acetoxy-3-methyl-cyclopent-2-enone
- 2-acetoxy-3-methylcyclopentenone
- 2-methyl-5-oxocyclopent-1-en-1-yl acetate
- 2-methyl-6-oxocyclopent-1-enyl acetate
- AC1L2F8Y
- AC1Q5WX8
- AR-1E3757
- CTK4B1415
- EINECS 214-809-3
- NSC109960
- SCHEMBL10861612
- NSC-109960
- NSC 109960
- NS00023868
- 1196-22-1
- DTXSID20152515
- AKOS006303599
- Q63398059
- Cyclotene acetate
-
- Inchi: 1S/C8H10O3/c1-5-3-4-7(10)8(5)11-6(2)9/h3-4H2,1-2H3
- InChI Key: NNYIMCWMHNKLNZ-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C(CCC=1C)=O
Computed Properties
- Exact Mass: 154.063
- Monoisotopic Mass: 154.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
1196-22-1 (2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-) Related Products
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